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other TKils
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Compound Focus: Sapitinib

CAS No.: 848942-61-0

Cat. No.: S547965

Sapitinib Metabolic Stability Data

The table below summarizes the key in vitro metabolic stability parameters for Sapitinib (AZD8931), a pan-

erbB TKI, as identified from recent research.

Experimental

Parameter Value for Sapitinib o
Conditions

In vitro half-life (t/  21.07 minutes Human Liver

2) Microsomes (HLMs) [1]
[2]

Intrinsic Clearance  38.48 mL/min/kg Human Liver

(CLint) Microsomes (HLMs) [1]
[2]

Predicted Moderate (based on extraction ratio) Estimated from CLint [1]

Bioavailability

Major Metabolizing CYP3A4 (predicted in silico) StarDrop WhichP450

Enzyme module [1]
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Experimental

Parameter Value for Sapitinib o
Conditions

Main Metabolic Oxidation and amine/ether cleavage around the

Pathways piperidine ring, followed by sulphate or glucuronide

conjugation [1]

Experimental Protocol for Sapitinib Data

The data in the table above was generated using the following validated methodology, which can serve as a

reference for your own comparisons [1]:

¢ Analytical Method: A highly sensitive, rapid, and specific LC-MSIMS (Liquid Chromatography with
Tandem Mass Spectrometry) method.

¢ Biological System: Human Liver Microsomes (HLMs), a standard in vitro system for studying
phase | metabolism.

e Method Validation: The bioanalytical method was fully validated per FDA guidelines, confirming its
linearity, selectivity, precision, and accuracy.

¢ In silico Support: Metabolic lability and the primary metabolizing enzyme (CYP3A4) were predicted
using the StarDrop WhichP450 module prior to in vitro experiments. The model identified the N-
methylacetamide group as the primary site of metabolism.

Sapitinib Metabolism Pathway

The following diagram illustrates the primary metabolic pathway of Sapitinib, based on the in silico and in

vitro findings.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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